N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol
• IUPAC Name: N//'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide
• InChI: InChI=1S/C12H12N4O3/c1-7(9-6-8(17)2-3-11(9)18)14-16-12(19)10-4-5-13-15-10/h2-6,14,17H,1H3,(H,13,15)(H,16,19)/b9-7-
• InChI Key: RVTHGOHDQDLDQZ-CLFYSBASSA-N
• Isomeric SMILES: C/C(=C/1\C=C(C=CC1=O)O)/NNC(=O)C2=CC=NN2
• SMILES: CC(=C1C=C(C=CC1=O)O)NNC(=O)C2=CC=NN2

Description

N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide, also known as HOCPDH, is a novel compound with potential applications in scientific research. It is a pyrazole derivative that has been synthesized through a specific method and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to reduce oxidative stress in various cell types, including neuronal cells, liver cells, and kidney cells. It has also been found to reduce inflammation and pain in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide in lab experiments is its potential as a therapeutic agent for various diseases associated with oxidative stress and inflammation. It is also relatively easy to synthesize and has a high purity yield. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide. One direction is to further investigate its mechanism of action and optimize its use as a therapeutic agent. Another direction is to explore its potential as a diagnostic tool for oxidative stress and inflammation. Additionally, further research is needed to determine its safety and efficacy in human clinical trials.
Conclusion:
In conclusion, this compound is a novel compound with potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and diagnostic tool.

Synthesis Methods

The synthesis of N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide involves the reaction of ethyl acetoacetate with hydrazine hydrate to produce ethyl hydrazinecarboxylate. This is then reacted with 3-hydroxy-6-oxocyclohexa-2,4-dien-1-aldehyde to produce this compound. The reaction is carried out in the presence of a catalyst and under specific conditions to ensure the purity and yield of the product.

Scientific Research Applications

N'-[(1Z)-1-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)ethyl]-1H-pyrazole-5-carbohydrazide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit significant antioxidant activity, which makes it a potential candidate for the treatment of various diseases associated with oxidative stress. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.